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Executive Summary

BBQ-650-dT-CE Phosphoramidite (Blackberry Quencher 650 attached to Deoxythymidine) is a
high-performance dark quencher designed for internal incorporation into oligonucleotide
probes.[1] Unlike 3'-terminal quenchers (CPGs), this phosphoramidite allows for the strategic
placement of the quencher moiety within the sequence or at the 5' end, replacing a thymidine
base.

It is engineered to quench long-wavelength fluorophores (550-750 nm), such as Cy5, Cy5.5,
TAMRA, and Texas Red, filling a critical gap where traditional quenchers (like BHQ-1 or
Dabcyl) are inefficient. Its core utility lies in Dual-Labeled Probes (TagMan®), Molecular
Beacons, and FRET-based structural studies.

Chemical Identity & Specifications

The nomenclature "Bbg-650-DT cep" refers to the specific phosphoramidite derivative of the
Blackberry Quencher 650.

Full Chemical Name
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The IUPAC-compliant chemical description for the phosphoramidite is: 5'-O-(4,4'-
Dimethoxytrityl)-5-[6-(9-[4-nitro-2',5'-dimethoxyazobenz-4'-yldiazo]-julolidin-8-oxy)-
hexylamidoethyl-3-acrylimido]-2'-deoxyUridine-3'-O-[(2-cyanoethyl)-(N,N-diisopropyl)]-
phosphoramidite.[2]

Structural Components[3]

e Chromophore (BBQ-650): An electron-rich 8-alkoxyjulolidine moiety coupled via a diazo
linkage to a nitro-substituted azobenzene. This extended

-system creates a bathochromic shift, pushing absorbance into the red/near-IR region.

¢ Nucleoside Base: 2'-deoxyUridine modified at the C5 position. (Functionally acts as a
Thymidine analog, hence the "-dT" designation).

¢ Reactive Group: 2-cyanoethyl N,N-diisopropyl phosphoramidite (CEP) for standard

-cyanoethyl phosphoramidite chemistry.

Key Physical Data

Property Specification
Catalog Name BBQ-650®-dT-CE Phosphoramidite
CAS Number 905554-46-3

Molecular Formula

Molecular Weight 1441.57 g/mol

Appearance Dark blue/black powder

Soluble in Dichloromethane (DCM) and

Solubility o )
Acetonitrile (ACN) mixtures

Photophysical Properties[4][6][7][8]

BBQ-650 is a dark quencher, meaning it dissipates absorbed energy as heat (non-radiative
decay) rather than re-emitting light.[3]
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e Absorption Maximum (
): ~650 nm[1][4][5][6]3][71[8]

e Quenching Range: 550 nm — 750 nm[1][9][10][4][5][6][3]

o Extinction Coefficient (hgcontent-ng-c2699131324=""_nghost-ng-c2339441298=""
class="inline ng-star-inserted">

): ~40,667

(at 598 nm in Methanol)[11]

Mechanism of Action (FRET & Static)

BBQ-650 operates via two primary mechanisms depending on the probe state:

e FRET (Forster Resonance Energy Transfer): Distance-dependent dipole-dipole coupling.
Efficient when the fluorophore's emission spectrum overlaps with BBQ-650's absorption
spectrum.

 Static (Contact) Quenching: Formation of a ground-state complex (H-type dimer) between
the fluorophore and quencher, often seen in Molecular Beacons (hairpin loops).
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Figure 1: Mechanism of non-radiative energy transfer from a donor fluorophore to the BBQ-650
acceptor.

Synthesis Protocol: Internal Incorporation
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This protocol outlines the incorporation of BBQ-650-dT into an oligonucleotide using an
automated DNA synthesizer.

Reagent Preparation

Critical Step: BBQ-650-dT is hydrophobic. Improper dissolution leads to nozzle clogging or
poor coupling.

e Solvent: Use a mixture of Dichloromethane (DCM) and Acetonitrile (ACN).[2]

 Ratio: Dissolve initially in pure anhydrous DCM, then dilute with ACN. Recommended final
ratio: 1:1 or 3:1 (ACN:DCM) depending on synthesizer specifications.

e Concentration: 0.1 M (standard for DNA).

Automated Cycle Parameters

Step Parameter Rationale

The bulky julolidine/azo
structure slows diffusion and

Coupling Time 10-15 minutes o
kinetics compared to standard
nucleosides.
] Standard activators are
) ETT (5-Ethylthio-1H-tetrazole) o )
Activator sufficient; ETT is preferred for
or BTT o
faster kinetics.
o 0.02 M lodine in Standard oxidation is
Oxidation o ]
THF/Pyridine/H20 compatible.
] Acetic Anhydride / N- Standard capping prevents
Capping

Methylimidazole

deletion sequences.

Deprotection & Cleavage

BBQ-650 is stable to standard ammonium hydroxide but can degrade under harsh, prolonged

heating.

o Recommended Method:AMA (Ammonium Hydroxide / 40% Methylamine, 1:1 v/v).[9][4]
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o Condition: Room Temperature for 2 hours OR 65°C for 10 minutes.

o Benefit: Fast cleavage minimizes quencher exposure to basic conditions.

¢ Alternative: Ammonium Hydroxide (conc.).

o Condition: Room Temperature for 24—-36 hours (UltraMild chemistry) or 55°C for 4-8
hours.

o Warning: Avoid "Fast Deprotection" reagents containing t-butylamine if not validated.

1. Reagent Prep

Dissolve in DCM first, then ACN

2. Coupling
Extend time to 15 mins

:

3. Oxidation
Standard lodine Cycle

Post-Synthesis

4. Deprotection
AMA @ RT (2 hrs)

ydrophobic Retention

5. Purification

RP-HPLC (High Organic Phase)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for synthesizing BBQ-650-modified oligonucleotides.
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Applications & Quality Control
Primary Applications

e Multiplex gPCR: Allows the use of red-channel dyes (Cy5, ROX) without crosstalk from
standard quenchers (BHQ-1/FAM).

e SNP Genotyping: Internal placement via BBQ-650-dT allows for shorter, more specific
probes compared to end-labeled probes.

« In-situ Hybridization: High stability makes it suitable for FISH probes.

Quality Control (QC)

e HPLC: The BBQ-650 moiety is highly lipophilic.

o Observation: The product peak will elute significantly later than unmodified oligos on a
Reverse-Phase (C18) column.

o Mobile Phase: Requires high concentrations of Acetonitrile/Methanol to elute.
e Mass Spectrometry (ESI-MS):
o Target Mass = (MW of Oligo) + (MW of BBQ-650-dT residue).

o Ensure the deprotection did not result in degradation (loss of nitro group or azo linkage).[2]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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